Cas no 22027-52-7 (Methyl 4-methoxycarbonylbenzoylacetate)

• Product Name: Methyl 4-methoxycarbonylbenzoylacetate
• CAS No: 22027-52-7
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• MDL: MFCD00800637
• CID: 290497
• PubChem ID: 3864207
• Update Time: 2025-05-20

Methyl 4-methoxycarbonylbenzoylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxycarbonylbenzoylacetate
• 4-(methoxycarbonyl)-beta-oxoBenzenepropanoic acid methyl ester
• METHYL 4-TRIFLUOROMETHYLBENZOYLACETATE
• AS-18935
• FT-0732421
• 22027-52-7
• 4-(2-Methoxycarbonyl-acetyl)-benzoic acid methyl ester
• 4-methoxycarbonylbenzoyl acetic acid methyl ester
• METHYL4-METHOXYCARBONYLBENZOYLACETATE
• CS-0199035
• FT-0676529
• DTXSID90397557
• AKOS015852178
• methyl 4-(3-methoxy-3-oxopropanoyl)benzoate
• methyl 4-methoxycarbonylbenzoylacetate, AldrichCPR
• MFCD00800637
• A878798
• H11397
• PAGMDUGVIOXELP-UHFFFAOYSA-N
• SY030637
• EN300-1826862
• SCHEMBL333688
• DA-22177

• MDL： MFCD00800637
• Inchi： 1S/C12H12O5/c1-16-11(14)7-10(13)8-3-5-9(6-4-8)12(15)17-2/h3-6H,7H2,1-2H3
• InChI Key： PAGMDUGVIOXELP-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 246.05000
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.3026 (rough estimate)
• Melting Point: 88-92°C
• Boiling Point: 363.8℃ at 760 mmHg
• Refractive Index: 1.5140 (estimate)
• PSA: 43.37000
• LogP: 2.45120
• Solubility: Not available

Methyl 4-methoxycarbonylbenzoylacetate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on Methyl 4-methoxycarbonylbenzoylacetate

Methyl 4-Methoxycarbonylbenzoylacetate: A Comprehensive Overview

Methyl 4-methoxycarbonylbenzoylacetate, with the CAS number 22027-52-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often abbreviated as MMBCA, is a methyl ester derivative characterized by its unique structure, which includes a benzoyl group substituted with a methoxycarbonyl moiety. The compound's structure makes it a valuable intermediate in the synthesis of various bioactive molecules, including antibiotics and anti-inflammatory agents.

The synthesis of methyl 4-methoxycarbonylbenzoylacetate involves several steps, typically starting from readily available starting materials such as benzoyl chloride and methoxyacetic acid. The reaction sequence often includes esterification and substitution reactions, which are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the environmental footprint and costs associated with its production.

One of the most notable applications of methyl 4-methoxycarbonylbenzoylacetate is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of β-lactam antibiotics. These antibiotics are critical in treating bacterial infections, and the use of MMBCA in their synthesis highlights its importance in drug development. Researchers have also explored its potential as a precursor for other bioactive compounds, such as non-steroidal anti-inflammatory drugs (NSAIDs), due to its ability to undergo various functional group transformations.

In addition to its pharmaceutical applications, methyl 4-methoxycarbonylbenzoylacetate has found utility in organic synthesis as a versatile building block. Its structure allows for a wide range of reactions, including nucleophilic acyl substitutions, Michael additions, and cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures required for modern drug discovery programs.

Recent studies have focused on the optimization of reaction conditions to enhance the efficiency and selectivity of processes involving methyl 4-methoxycarbonylbenzoylacetate. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality. Such innovations underscore the ongoing efforts to improve the scalability and sustainability of chemical processes involving this compound.

The compound's stability under various reaction conditions is another area of active research. Understanding its reactivity under different pH levels and temperatures is crucial for designing robust synthetic routes. Recent findings suggest that methyl 4-methoxycarbonylbenzoylacetate exhibits excellent stability under mildly basic conditions, making it suitable for multi-step synthesis protocols without premature degradation.

In conclusion, methyl 4-methoxycarbonylbenzoylacetate is a vital compound with diverse applications in organic chemistry and pharmaceutical research. Its unique structure and reactivity make it an indispensable tool for constructing bioactive molecules, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies unfold, the role of this compound in drug discovery and development is likely to expand further.